Cas no 98-23-7 (5-tert-Butyl-1,2,3-trimethylbenzene)

• Product Name: 5-tert-Butyl-1,2,3-trimethylbenzene
• CAS No: 98-23-7
• MF: C₁₃H₂₀
• MW: 176.297904014587
• MDL: MFCD00043642
• CID: 81799
• PubChem ID: 66811
• Update Time: 2025-04-18

5-tert-Butyl-1,2,3-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butylhemimellitene
• 5-tert-Butyl-1,2,3-trimethylbenzene
• 1,2,3-trimethyl-5-tert-butylbenzene
• 1.2.3-Trimethyl-5-tert.-butyl-benzol
• 1-tert-butyl-3,4,5-trimethylbenzene
• 5-t-Butyl-1,2,3-trimethylbenzene
• 5-t-Butylhemimellitene
• 5-tert-butyl-1,2,3-trimethyl-benzene
• 5-tert-Butyl-1,2,3-trimethyl-benzol
• Benzene,5-(1,1-dimethylethyl)-1,2,3-trimethyl
• EINECS 202-648-1
• J182.126A
• FT-0620781
• BENZENE, 5-TERT-BUTYL-1,2,3-TRIMETHYL-
• 36NBO9ZA2F
• AKOS006229195
• Benzene,5-(1,1-dimethylethyl)-1,2,3-trimethyl-
• MFCD00043642
• UNII-36NBO9ZA2F
• Benzene, 5-(1,1-dimethylethyl)-1,2,3-trimethyl-
• 98-23-7
• AS-58626
• DTXSID0038702
• 1-tert-Butyl-3,4,5-trimethyl-benzene
• NS00005280
• Q27256583
• 1,2,3-trimethyl-5-tert.-butylbenzene
• ZQVJKYPEIPJEIP-UHFFFAOYSA-N
• DB-057716

• MDL： MFCD00043642
• Inchi： 1S/C13H20/c1-9-7-12(13(4,5)6)8-10(2)11(9)3/h7-8H,1-6H3
• InChI Key： ZQVJKYPEIPJEIP-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=C(C)C(C)=C(C)C=1
• BRN： 2076153

Computed Properties

• Exact Mass: 176.15700
• Monoisotopic Mass: 176.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.86
• Melting Point: 31-33°C
• Boiling Point: 114-115°C 17mm
• Flash Point: 114-115°C/17mm
• Refractive Index: 1.488
• PSA: 0.00000
• LogP: 3.90930
• Vapor Pressure: 0.1±0.2 mmHg at 25°C
• Solubility: Not determined

5-tert-Butyl-1,2,3-trimethylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes